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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954

This guide provides essential safety information and troubleshooting for researchers, scientists,
and drug development professionals working with sodium hexafluoroantimonate.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with sodium hexafluoroantimonate?

Al: Sodium hexafluoroantimonate is harmful if swallowed or inhaled.[1][2] It causes serious
eye irritation. The toxicological properties of this material have not been fully investigated, but it
may cause respiratory and digestive tract irritation, and potential damage to the lungs, liver,
and kidneys. Long-term exposure may lead to bone and joint changes. It is also toxic to aquatic
life with long-lasting effects.[1][2]

Q2: What personal protective equipment (PPE) is required when handling sodium
hexafluoroantimonate?

A2: A comprehensive list of required PPE is detailed in the table below. At a minimum, users
should wear appropriate chemical safety goggles, protective gloves, and a lab coat.[3] All PPE
should be inspected for integrity before use.[4]

Q3: How should sodium hexafluoroantimonate be stored?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong acids and strong oxidizing agents. The storage area
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should be accessible only to authorized personnel.
Q4: What are the signs and symptoms of exposure?

A4: Acute exposure can cause irritation to the skin, eyes, and respiratory tract. Ingestion can
lead to digestive tract burns, abdominal pain, and systemic toxic effects on the heart, liver, and
kidneys, potentially causing hypocalcemia. Chronic exposure may result in fluorosis,
characterized by weight loss, weakness, anemia, brittle bones, and stiff joints.

Q5: What is the proper disposal method for sodium hexafluoroantimonate waste?

A5: Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][5] Do not allow the product to enter drains.

Troubleshooting Guide

Issue: | have spilled a small amount of sodium hexafluoroantimonate powder in the
laboratory.

Solution:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
spill area.[6]

e Assess the Spill: Determine the extent of the spill. For small spills (<1 L), trained personnel
may proceed with cleanup.[6] For larger spills, evacuate the lab and contact your institution's
emergency response team.[6]

o Personal Protective Equipment: Before cleaning, ensure you are wearing the appropriate
PPE, including a respirator, chemical safety goggles, and heavy-duty gloves.[7]

o Containment: Use a dry cleanup procedure and avoid generating dust.[1] Do not use water.

e Cleanup: Carefully sweep or vacuum the material and place it into a suitable, labeled
disposal container.

» Decontamination: Clean the affected area thoroughly.
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o Disposal: Dispose of the waste material and any contaminated cleaning supplies according
to institutional and regulatory guidelines.

Issue: | believe | may have inhaled sodium hexafluoroantimonate dust.
Solution:
e Move to Fresh Air: Immediately move to an area with fresh air.[5]

o Seek Medical Attention: Call for medical assistance immediately. If breathing is difficult or
stops, qualified personnel should provide artificial respiration or oxygen.

» Inform Responders: Inform the medical personnel about the chemical you were exposed to.
Provide them with the Safety Data Sheet (SDS) if possible.

Issue: The compound has come into contact with my skin or eyes.
Solution:

» Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical aid. A first treatment with
calcium gluconate paste may be recommended.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention from an
ophthalmologist.

Quantitative Data Summary
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Property Value Source
Appearance White to off-white solid powder  [2][5]
Molecular Formula F6NaSh

Molecular Weight 258.72 g/mol

Solubility in Water Very soluble

Density 3.375 g/cm3 [5]
OSHA PEL (as Antimony) 0.5 mg/m3 TWA

Experimental Protocol: General Handling and
Weighing

This protocol outlines the basic steps for safely handling and weighing sodium
hexafluoroantimonate in a laboratory setting.

1. Preparation: a. Read and understand the Safety Data Sheet (SDS) for sodium
hexafluoroantimonate.[8] b. Ensure the work area is clean and free of clutter. c. Verify that a
chemical fume hood is available and functioning correctly. d. Locate the nearest safety shower
and eyewash station.[3] e. Assemble all necessary materials: sodium hexafluoroantimonate,
weigh boat or paper, spatula, and a labeled receiving vessel.

2. Personal Protective Equipment (PPE): a. Don a lab coat, ensuring it is fully buttoned. b.
Wear chemical safety goggles. c. Wear appropriate chemical-resistant gloves (e.g., nitrile).[6]

3. Handling Procedure (inside a chemical fume hood): a. Place a balance inside the chemical
fume hood or use a fume hood with a dedicated balance. b. Place the weigh boat on the
balance and tare it. c. Carefully open the sodium hexafluoroantimonate container. d. Using a
clean spatula, transfer the desired amount of powder to the weigh boat. Minimize the creation
of dust. e. Once the desired weight is achieved, securely close the primary container. f.
Carefully transfer the weighed powder to the receiving vessel. g. Clean the spatula and any
contaminated surfaces within the fume hood.
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4. Post-Handling: a. Tightly seal the receiving vessel. b. Clean the balance and the surrounding
work area in the fume hood. c. Properly dispose of the weigh boat and any other disposable
materials in the designated solid waste container. d. Remove gloves using the proper
technique and dispose of them.[6] e. Wash hands thoroughly with soap and water.[5][6]

Visualizations
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Caption: Workflow for handling a sodium hexafluoroantimonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Support Center: Sodium
Hexafluoroantimonate Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100954+#safe-laboratory-handling-procedures-for-
sodium-hexafluoroantimonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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